Cas no 100466-28-2 (Benzoic acid,4-(aminomethyl)-2-nitro-)

Benzoic acid,4-(aminomethyl)-2-nitro- Properties

Names and Identifiers

• Benzoic acid,4-(aminomethyl)-2-nitro-
• 4-(aminomethyl)-2-nitrobenzoic acid
• 4-CARBOXY-3-NITROBENZYLAMINE
• Benzoic acid, 4-(aminomethyl)-2-nitro-
• AKOS006289997
• DTXSID40666462
• 100466-28-2
• +Expand

• InChIKey： CAUXOWSYHOCERZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N2O4/c9-4-5-1-2-6(8(11)12)7(3-5)10(13)14/h1-3H,4,9H2,(H,11,12)
• SMILES： NCC1C=CC(C(O)=O)=C([N+]([O-])=O)C=1

Computed Properties

• Exact Mass: 196.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.048
• Heavy Atom Count: 14
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _2
• Topological Polar Surface Area: 109A^2

Experimental Properties

• LogP: 1.97520
• PSA: 109.14000